4-cyano-N-(4,7-dimethylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)benzamide hydrochloride

• IUPAC Name: 4-cyano-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)benzamide;hydrochloride
• InChI: InChI=1S/C24H26N4O2S.ClH/c1-17-4-5-18(2)22-21(17)26-24(31-22)28(11-3-10-27-12-14-30-15-13-27)23(29)20-8-6-19(16-25)7-9-20;/h4-9H,3,10-15H2,1-2H3;1H
• InChI Key: KFQMXONWFMOTTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)C)SC(=N2)N(CCCN3CCOCC3)C(=O)C4=CC=C(C=C4)C#N.Cl
• Molecular Formula: C24H27ClN4O2S
• Molecular Weight: 471.0 g/mol
• CAS No.: 1219181-63-1

Description

4-cyano-N-(4,7-dimethylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C24H27ClN4O2S and its molecular weight is 471.02. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has demonstrated the synthesis of various heterocyclic compounds, which are crucial in pharmaceuticals and material science. For example, the synthesis of 1,3,5-triazine derivatives involves cyclization reactions that create compounds with potential applications in drug development and agrochemicals (Zhang Li-hu, 2014). Similarly, compounds like gefitinib, a well-known anticancer drug, are synthesized through complex reactions involving morpholine and nitrobenzonitrile derivatives, illustrating the process of creating bioactive molecules (Bo Jin et al., 2005).

Antimicrobial and Anti-Inflammatory Activities

Several studies have focused on synthesizing compounds with significant antimicrobial and anti-inflammatory properties. For instance, the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone showed potent COX-2 inhibitory activity, analgesic, and anti-inflammatory effects (A. Abu‐Hashem et al., 2020). These findings highlight the potential for developing new therapeutics based on heterocyclic chemistry.

Synthesis and Characterization of Complex Molecules

Research also delves into the synthesis and detailed characterization of complex molecules, which are foundational for understanding their potential applications. For instance, the preparation of 2,3-disubstituted derivatives of 4H-pyrimido[2,1-b]-benzothiazole-4-one explores novel synthetic routes, providing insights into the structural and functional versatility of heterocyclic compounds (K. Baheti et al., 2002).